![molecular formula C5H9Cl2N3 B2983151 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride CAS No. 1956307-29-1](/img/structure/B2983151.png)
1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride
Description
1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride is a chemical compound with the molecular formula C5H7N3.2ClH . It is a salt with chloride ions .
Molecular Structure Analysis
The molecular structure of 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride consists of a five-membered ring with three carbon atoms and two nitrogen atoms . The InChI code for this compound is 1S/C5H7N3.2ClH/c1-4-5(2-6-1)8-3-7-4;;/h3,6H,1-2H2,(H,7,8);2*1H .Physical And Chemical Properties Analysis
1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride is a salt with chloride ions . Its molecular weight is 182.05 .Scientific Research Applications
Antimicrobial Activity
A study by Demchenko et al. (2021) focused on synthesizing a series of novel compounds related to 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole, which exhibited significant antibacterial and antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents.
Anticancer Agents
Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines by Temple et al. (1987) explored the creation of imidazole-based compounds, including structures similar to 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole, for their potential use as anticancer agents.
Insecticidal Activity
Chen et al. (2015) in their study Tetrahydroindeno[1',2':4,5]pyrrolo[1,2-a]imidazol-5(1H)-ones as novel neonicotinoid insecticides demonstrated that derivatives of 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole could be effective neonicotinoid insecticides.
Ruthenium Complexes for Chemotherapy
The study Structure-activity relationships for NAMI-A-type complexes by Groessl et al. (2007) indicates that imidazole-based compounds, akin to 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole, show promise in developing ruthenium complexes for anticancer chemotherapy.
Nucleic Acid Research
Gryaznov and Letsinger (1992) in their research Selective O-phosphitilation with nucleoside phosphoramidite reagents explored the use of imidazole-based compounds in nucleic acid research, which is relevant to 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole derivatives.
Antagonists for P2X7 Receptor
The paper Identification of (R)-(2-Chloro-3-(trifluoromethyl)phenyl)(1-(5-fluoropyridin-2-yl)-4-methyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)methanone (JNJ 54166060) by Swanson et al. (2016) discusses the synthesis and application of imidazole-based compounds as antagonists for the P2X7 receptor, which is pertinent to 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole derivatives.
Comprehensive Review of Imidazole-Based Medicinal Chemistry
Zhang et al. (2014) provide a Comprehensive Review in Current Developments of Imidazole‐Based Medicinal Chemistry, which includes a wide range of applications for imidazole derivatives, highlighting the significance of compounds like 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole in various therapeutic areas.
properties
IUPAC Name |
1,4,5,6-tetrahydropyrrolo[3,4-d]imidazole;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3.2ClH/c1-4-5(2-6-1)8-3-7-4;;/h3,6H,1-2H2,(H,7,8);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSFDWHPDFANGHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1)N=CN2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride | |
CAS RN |
1956307-29-1 |
Source
|
| Record name | 1H,4H,5H,6H-pyrrolo[3,4-d]imidazole dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[3-(3,5-dimethylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}-N-(2-ethylphenyl)piperazine-1-carboxamide](/img/structure/B2983068.png)
![6-[(3-Fluorophenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2983069.png)
![Methyl 3-[(4-fluorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate](/img/structure/B2983070.png)
![7-(4-(4-fluorophenyl)piperazine-1-carbonyl)-2-phenyl-5-propyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2983075.png)
![4-[4-(Aminomethyl)pyridin-2-yl]morpholin-3-one dihydrochloride](/img/structure/B2983080.png)
![N-cyclohexyl-2-(2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)-N-methylacetamide](/img/structure/B2983086.png)
